Cas no 2145093-90-7 (Methyl 3-fluoro-4-methyl-2-(methylsulfanyl)benzoate)

• Product Name: Methyl 3-fluoro-4-methyl-2-(methylsulfanyl)benzoate
• CAS No: 2145093-90-7
• MF: C₁₀H₁₁FO₂S
• MW: 214.256545305252
• MDL: MFCD31561310
• CID: 5074519
• Update Time: 2026-03-01

Methyl 3-fluoro-4-methyl-2-(methylsulfanyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-4-methyl-2-(methylsulfanyl)benzoate

• MDL： MFCD31561310
• Inchi： 1S/C10H11FO2S/c1-6-4-5-7(10(12)13-2)9(14-3)8(6)11/h4-5H,1-3H3
• InChI Key： OGLCMYFSVWZGQK-UHFFFAOYSA-N
• SMILES： S(C)C1C(=C(C)C=CC=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 2.8
• Topological Polar Surface Area: 51.6

Additional information on Methyl 3-fluoro-4-methyl-2-(methylsulfanyl)benzoate

Comprehensive Overview of Methyl 3-fluoro-4-methyl-2-(methylsulfanyl)benzoate (CAS No. 2145093-90-7)

Methyl 3-fluoro-4-methyl-2-(methylsulfanyl)benzoate (CAS No. 2145093-90-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated benzoate derivative is characterized by its unique molecular structure, which includes a methylsulfanyl group and a fluoro substituent. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery and material science due to its ability to modulate biological activity and enhance molecular stability.

The compound's CAS number 2145093-90-7 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. In recent years, the demand for fluorinated compounds has surged, driven by their widespread use in pharmaceutical intermediates and agrochemical formulations. This trend aligns with the growing focus on sustainable and efficient synthetic methodologies, as highlighted in numerous peer-reviewed journals and industry reports. The incorporation of a methylsulfanyl moiety further enhances the compound's versatility, enabling its use in cross-coupling reactions and other advanced synthetic protocols.

One of the most frequently searched questions related to Methyl 3-fluoro-4-methyl-2-(methylsulfanyl)benzoate is its synthetic route and purity standards. Laboratories and manufacturers often seek high-purity grades of this compound to ensure reproducible results in their experiments. Additionally, its solubility profile and stability under various conditions are topics of interest, as these factors directly impact its handling and storage. The compound's melting point and spectroscopic data (e.g., NMR, IR) are also commonly referenced in technical discussions, providing researchers with essential insights into its physical and chemical behavior.

From an environmental and safety perspective, Methyl 3-fluoro-4-methyl-2-(methylsulfanyl)benzoate is subject to standard laboratory safety protocols. While it is not classified as a hazardous material, proper handling procedures, including the use of personal protective equipment (PPE), are recommended. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, reflecting the broader industry shift toward greener chemistry practices. These aspects are particularly relevant to regulatory bodies and organizations committed to reducing the environmental footprint of chemical production.

In the context of drug discovery, Methyl 3-fluoro-4-methyl-2-(methylsulfanyl)benzoate has been explored as a building block for small-molecule therapeutics. Its fluorine atom can improve metabolic stability and bioavailability, traits highly sought after in modern medicinal chemistry. Furthermore, the methylsulfanyl group offers opportunities for further functionalization, enabling the creation of diverse molecular libraries. This adaptability makes the compound a promising candidate for targeting enzyme inhibitors and receptor modulators, areas of intense research in oncology and neurology.

The agrochemical sector also benefits from the unique properties of CAS No. 2145093-90-7. Fluorinated compounds are increasingly used in crop protection agents due to their ability to enhance pesticidal activity and reduce application rates. The methylsulfanyl group in this compound may contribute to improved soil mobility and target specificity, addressing key challenges in sustainable agriculture. As global food security becomes a pressing issue, innovations in agrochemical design, including the use of such advanced intermediates, are gaining traction.

In summary, Methyl 3-fluoro-4-methyl-2-(methylsulfanyl)benzoate (CAS No. 2145093-90-7) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its structural features, combined with the growing demand for fluorinated and sulfur-containing molecules, position it as a valuable asset in both academic and industrial settings. Future research will likely uncover additional applications, further solidifying its role in advancing chemical innovation.